Cas no 154585-02-1 (4-(2-methoxyphenyl)butan-1-amine)

• Product Name: 4-(2-methoxyphenyl)butan-1-amine
• CAS No: 154585-02-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 1329187
• PubChem ID: 10607438
• Update Time: 2025-06-11

4-(2-methoxyphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzenebutanamine, 2-methoxy-
• 4-(2-methoxyphenyl)butan-1-amine
• EN300-1858857
• 154585-02-1
• DTXSID70442377
• AGN-PC-0N7FS5
• SCHEMBL7056767
• 2-Methoxy-benzenebutanamine
• AKOS013464436
• G80456
• (2-METHOXYBENZYL)PROPYLAMINE

• Inchi： 1S/C11H17NO/c1-13-11-8-3-2-6-10(11)7-4-5-9-12/h2-3,6,8H,4-5,7,9,12H2,1H3
• InChI Key： MACWKONDJFBMEY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCCCN

Computed Properties

• Exact Mass: 179.13111
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

Additional information on 4-(2-methoxyphenyl)butan-1-amine

Chemical Profile of 4-(2-methoxyphenyl)butan-1-amine (CAS No. 154585-02-1)

4-(2-methoxyphenyl)butan-1-amine, identified by its Chemical Abstracts Service (CAS) number 154585-02-1, is a significant compound in the realm of pharmaceutical chemistry and biochemical research. This amine derivative, featuring a butyl chain and an anisyl (2-methoxyphenyl) group, has garnered attention due to its structural versatility and potential biological activities. The presence of the methoxy substituent in the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and molecular design.

The chemical structure of 4-(2-methoxyphenyl)butan-1-amine can be described as a combination of a linear aliphatic chain with a phenyl ring substituted at the 2-position with a methoxy group. This configuration allows for interactions with various biological targets, including enzymes and receptors, which are critical in modulating physiological processes. The compound’s solubility profile and stability under different conditions further enhance its utility in synthetic chemistry and preclinical studies.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(2-methoxyphenyl)butan-1-amine and its derivatives. Research has indicated that this compound may exhibit properties relevant to central nervous system (CNS) modulation, pain management, and anti-inflammatory responses. The anisyl moiety, in particular, has been studied for its ability to interact with serotonergic and dopaminergic systems, which are pivotal in regulating mood and cognitive functions.

One of the most compelling aspects of 4-(2-methoxyphenyl)butan-1-amine is its role as a building block in medicinal chemistry. The compound’s structural features provide a versatile platform for synthesizing more complex molecules with tailored biological activities. For instance, modifications at the butyl chain or the phenolic ring can lead to derivatives with enhanced potency or selectivity for specific therapeutic targets. This adaptability has made it a subject of interest in academic and industrial research laboratories.

Recent advancements in computational chemistry have further illuminated the potential of 4-(2-methoxyphenyl)butan-1-amine. Molecular docking studies have suggested that this compound may bind to various protein targets, including those involved in neurodegenerative diseases and metabolic disorders. These findings have prompted further investigation into its pharmacokinetic properties and potential therapeutic applications. The integration of machine learning algorithms has also facilitated the prediction of novel derivatives with improved pharmacological profiles.

The synthesis of 4-(2-methoxyphenyl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, reductive amination, and palladium-catalyzed cross-coupling reactions. Each step must be optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. The development of efficient synthetic methodologies has been a focus of several research groups aiming to streamline the production process.

In terms of biological evaluation, 4-(2-methoxyphenyl)butan-1-amine has been tested in various in vitro and in vivo models. Preliminary studies have shown promising results in modulating neurotransmitter release and receptor activity. For example, research has indicated that this compound may interact with sigma receptors, which are implicated in anxiety-related disorders. Additionally, its potential to influence monoamine oxidase (MAO) activity has raised interest in its potential as an antidepressant agent.

The safety profile of 4-(2-methoxyphenyl)butan-1-amine is another critical aspect that has been addressed in recent studies. Toxicological assessments have been conducted to evaluate its acute and chronic effects on experimental models. These studies have provided valuable insights into its metabolic pathways and potential side effects. Understanding these parameters is essential for assessing the feasibility of translating preclinical findings into clinical applications.

The future direction of research on 4-(2-methoxyphenyl)butan-1-amine lies in expanding its therapeutic applications through structural optimization and clinical trials. Collaborative efforts between chemists, biologists, and clinicians are necessary to translate laboratory discoveries into viable therapeutic options. The compound’s unique structural features offer a promising foundation for developing novel treatments for neurological disorders, pain syndromes, and other conditions where CNS modulation is relevant.

In conclusion,4-(2-methoxyphenyl)butan-1-amine (CAS No. 154585-02-1) represents a fascinating compound with significant potential in pharmaceutical research. Its structural versatility, combined with emerging evidence of biological activity, positions it as a valuable candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like 4-(2-methoxyphenyl)butan-1-amine will undoubtedly play a crucial role in shaping the future of drug discovery.